Cas no 1261492-24-3 (5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol)

• Product Name: 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol
• CAS No: 1261492-24-3
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4983561
• Update Time: 2025-07-02

5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

• Inchi： 1S/C13H9ClF3NO/c14-11-5-9(7-19)12(18-6-11)8-2-1-3-10(4-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： VCRXYIOGZWDWLH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CO)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 287.0324761 g/mol
• Monoisotopic Mass: 287.0324761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1
• Molecular Weight: 287.66

Additional information on 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol

Introduction to 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261492-24-3) in Modern Chemical and Pharmaceutical Research

5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol, identified by its CAS number 1261492-24-3, is a sophisticated organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a chloro group, a trifluoromethyl-substituted phenyl ring, and a hydroxymethyl group on the pyridine core, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The trifluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. This feature has been extensively studied in the development of bioactive molecules due to its ability to improve pharmacokinetic profiles. In contrast, the chloro substituent can participate in various chemical transformations, including nucleophilic aromatic substitution reactions, which are commonly employed in medicinal chemistry to introduce new functional groups or alter biological activity. The hydroxymethyl group provides a site for further derivatization, allowing for the creation of more complex structures with tailored properties.

The compound’s relevance in contemporary research is underscored by its application in the synthesis of novel pharmaceutical agents. Pyridine derivatives have long been recognized for their role as pharmacophores in numerous therapeutic categories, including antiviral, antibacterial, anticancer, and anti-inflammatory agents. The specific arrangement of substituents in 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol makes it a versatile building block for designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine-based compounds, particularly those featuring trifluoromethyl and chloro substituents. These groups are known to modulate electronic properties and influence interactions with biological receptors. For instance, studies have demonstrated that trifluoromethyl groups can increase binding affinity by enhancing hydrophobic interactions and metabolic stability, while chloro groups can serve as handles for further functionalization through transition-metal-catalyzed cross-coupling reactions.

The hydroxymethyl functionality in 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol offers additional opportunities for chemical manipulation. Hydroxymethyl groups can be oxidized to aldehydes or carboxylic acids, or reduced to alcohols, providing pathways to synthesize a wide range of derivatives with distinct biological activities. This flexibility makes the compound particularly valuable in drug discovery pipelines where rapid iteration and structural optimization are essential.

The synthesis of 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions to introduce the chloro substituent, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings to attach the trifluoromethyl-substituted phenyl ring, and functional group interconversions to introduce or modify the hydroxymethyl group. These synthetic strategies are well-documented in the literature and have been adapted for large-scale production where necessary.

The compound’s role extends beyond mere intermediacy; it has been investigated as a potential lead compound in its own right. Preliminary studies suggest that derivatives of 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol may exhibit promising biological activity against certain disease targets. For example, modifications at the hydroxymethyl position could lead to compounds with enhanced binding affinity to enzymes or receptors involved in metabolic disorders or inflammatory pathways. Similarly, alterations at the chloro- or trifluoromethyl-substituted phenyl ring could fine-tune pharmacokinetic properties such as solubility and bioavailability.

The integration of computational methods into drug discovery has further highlighted the importance of 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol . Molecular modeling techniques allow researchers to predict how different substituents will influence molecular interactions with biological targets. By leveraging these tools, scientists can design derivatives of this compound with optimized properties before undertaking costly wet-lab experiments. This approach aligns with broader trends in pharmaceutical research toward more efficient and data-driven drug development processes.

The versatility of 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol also extends to its applications outside traditional pharmaceuticals. For instance, it serves as a valuable scaffold in materials science research due to its ability to form coordination complexes with metal ions. These complexes have potential applications as catalysts or luminescent materials. Additionally, pyridine derivatives are increasingly being explored for their roles as ligands in supramolecular chemistry, where they contribute to the assembly of complex molecular architectures.

In conclusion, 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261492-24-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it an indispensable tool for designing novel bioactive molecules with tailored properties. As research continues to uncover new applications for this compound and its derivatives, 5-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-3-methanol is poised to remain at the forefront of innovation across multiple scientific disciplines.